Cas no 1704521-89-0 (7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane)

• Product Name: 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane
• CAS No: 1704521-89-0
• MF: C₁₉H₁₈F₃NOS
• MW: 365.412534236908
• CID: 5366629
• Update Time: 2025-10-28

7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-methylphenyl)-1,4-thiazepan-4-yl]-(2,3,4-trifluorophenyl)methanone
• 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane

• Inchi： 1S/C19H18F3NOS/c1-12-4-2-3-5-13(12)16-8-9-23(10-11-25-16)19(24)14-6-7-15(20)18(22)17(14)21/h2-7,16H,8-11H2,1H3
• InChI Key： YQSKCAGFLSOCEX-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2C)SCC1)(C1=CC=C(F)C(F)=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane

Professional Introduction to 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane (CAS No. 1704521-89-0)

7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704521-89-0, belongs to a class of molecules known for their potential therapeutic applications. The structural composition of this compound, featuring a thiazepane core and functional groups such as 2-methylphenyl and 2,3,4-trifluorobenzoyl, makes it a subject of intense study for its unique chemical properties and biological activities.

The thiazepane scaffold is a heterocyclic compound that has been widely explored in medicinal chemistry due to its ability to interact with various biological targets. The presence of nitrogen and sulfur atoms in the ring system contributes to its versatility in forming hydrogen bonds and participating in π-stacking interactions, which are crucial for drug-receptor binding. In particular, the 7-(2-methylphenyl) moiety introduces a lipophilic aromatic group that can enhance the compound's solubility and permeability across biological membranes, making it an attractive candidate for oral administration.

The 4-(2,3,4-trifluorobenzoyl) substituent adds another layer of complexity to the molecule. The trifluoromethyl group (-CF₃) is known for its ability to modulate metabolic stability and binding affinity. This group can increase the lipophilicity of the molecule while also influencing its electronic properties, potentially enhancing interactions with specific enzymatic or receptor targets. Recent studies have shown that compounds incorporating trifluoromethyl groups often exhibit improved pharmacokinetic profiles and reduced susceptibility to metabolic degradation.

In the context of contemporary pharmaceutical research, 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane has been investigated for its potential role in addressing various therapeutic challenges. One area of particular interest is its application in the development of central nervous system (CNS) drugs. The combination of the thiazepane core and the aromatic substituents suggests that this compound may interact with neurotransmitter receptors such as serotonin or dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have indicated that 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane may exhibit potent activity against enzymes involved in inflammation and pain pathways. For instance, preliminary data suggest that this compound could inhibit cyclooxygenase (COX) enzymes or other inflammatory mediators, making it a promising candidate for developing novel anti-inflammatory therapies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control of reaction conditions to ensure high yield and purity. The introduction of the 2-methylphenyl group followed by the installation of the 2,3,4-trifluorobenzoyl moiety requires precise synthetic methodologies to avoid unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic rings efficiently.

The pharmacological evaluation of 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane is ongoing but has already revealed intriguing results. In vitro assays have demonstrated that this compound exhibits moderate activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies in animal models have shown potential benefits in reducing oxidative stress and protecting neuronal cells from damage.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activities. Further research is needed to optimize its pharmacokinetic properties and explore new therapeutic indications. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible clinical applications.

In conclusion, 7-(2-methylphenyl)-4-(2,3,4-trifluorobenzoyl)-1,4-thiazepane (CAS No. 1704521-89-0) is a sophisticated chemical entity with significant potential in pharmaceutical development. Its structural design allows for interactions with multiple biological targets, making it a versatile tool for addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies.